BMS-585248
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
BMS-585248 is a highly potent HIV-1 attachment inhibitor with 4-fluoro-6-azaindole core heterocycles that target the viral envelope protein gp120. This compound exhibited much improved in vitro potency and pharmacokinetic properties than the previous clinical candidate BMS-488043.
Scientific Research Applications
HIV-1 Attachment Inhibitors
1,2-Ethanedione derivatives have been identified as potent inhibitors of HIV-1 attachment. Specifically, these compounds target the viral envelope protein gp120, crucial in the early stage of viral entry into host cells. For instance, the compound BMS-585248 showed improved in vitro potency and pharmacokinetic properties over previous clinical candidates, making it a focus for human clinical studies (Regueiro-Ren et al., 2013). Another derivative, BMS-663749, demonstrated potential in delivering the parent drug effectively upon oral administration, emphasizing its role in HIV-1 attachment inhibition (Kadow et al., 2012).
Anti-HIV Activity of Pyrazole Derivatives
The pyrazole moiety in 1,2-Ethanedione derivatives has shown significant anti-HIV activity, either as a core heterocycle or when linked with other heterocycles. A comprehensive review summarized the therapeutic potential of pyrazole-containing compounds in anti-HIV applications, highlighting their potent activity against the virus (Kumar et al., 2022).
Imaging Applications
The compound has potential applications in imaging, particularly for targeting dopamine D4 receptors. One study detailed the synthesis of a related derivative, utilizing electrophilic fluorination and achieving high specific radioactivity. This indicates the compound's relevance in medical imaging and diagnostic procedures (Eskola et al., 2002).
Cytotoxic and Pharmacokinetic Studies
Derivatives of 1,2-Ethanedione have been studied for their cytotoxic properties and interaction with biological molecules like human serum albumin. This interaction is crucial for understanding the pharmacokinetic nature of the compound and its potential for further biological applications (Govindhan et al., 2017).
Properties
CAS No. |
619331-12-3 |
---|---|
Molecular Formula |
C22H18FN7O3 |
Molecular Weight |
447.4 g/mol |
IUPAC Name |
1-(4-benzoylpiperazin-1-yl)-2-[4-fluoro-7-(triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]ethane-1,2-dione |
InChI |
InChI=1S/C22H18FN7O3/c23-16-13-25-20(30-7-6-26-27-30)18-17(16)15(12-24-18)19(31)22(33)29-10-8-28(9-11-29)21(32)14-4-2-1-3-5-14/h1-7,12-13,24H,8-11H2 |
InChI Key |
FCBQJNCAKZSIAH-NDEPHWFRSA-N |
SMILES |
C1CN(CCN1C(=O)C2=CC=CC=C2)C(=O)C(=O)C3=CNC4=C3C(=CN=C4N5C=CN=N5)F |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=CC=C2)C(=O)C(=O)C3=CNC4=C3C(=CN=C4N5C=CN=N5)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
1-(4-benzoyl-piperazin-1-yl)-2-(4-fluoro-7-(1,2,3)triazol-1-yl-1H-pyrrolo(2,3-c)pyridin-3-yl)-ethane-1,2-dione BMS-585248 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.